5-Amino-2-methylcyclohexane-1-carboxylic acid

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• SMILES: CC1CCC(CC1C(=O)O)N
• InChI: InChI=1S/C8H15NO2/c1-5-2-3-6(9)4-7(5)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChIKey: VAPSEUZEOFNFTE-UHFFFAOYSA-N

5-Amino-2-methylcyclohexane-1-carboxylic acid: Structural Overview & Procurement

5-Amino-2-methylcyclohexane-1-carboxylic acid (CAS 1850245-52-1, molecular formula C₈H₁₅NO₂, MW 157.21) is a non-proteinogenic, conformationally constrained δ-amino acid featuring a cyclohexane scaffold with a carboxylic acid at position 1, a methyl substituent at position 2, and a primary amino group at position 5 [1]. This 1,5-regiochemical arrangement places the amino group four carbon atoms distal to the carboxyl group, classifying it as a δ-amino acid—a subclass distinct from the more prevalent α-, β-, and γ-aminocyclohexane carboxylic acid building blocks used in peptide foldamer chemistry and medicinal chemistry [2]. The compound is supplied primarily as a research chemical building block with a minimum purity specification of 95% .

δ δ‑Amino acid scaffold for foldamer design

JNK Patent‑protected JNK inhibitor intermediate

c Conformationally restricted cyclohexane core

• [1] PubChem Compound Summary for CID 131210674, 5-Amino-2-methylcyclohexane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131210674 (accessed 2026-04-28). View Source
• [2] Aminocyclic and Heterocyclic Amino Acids. In: Methods of Non-α-Amino Acid Synthesis, 2nd Edition. Taylor & Francis, 2013, Chapter 12. View Source

5-Amino-2-methylcyclohexane-1-carboxylic acid: Why Substitution Fails

Substituting 5-amino-2-methylcyclohexane-1-carboxylic acid with a structurally similar analog—such as 2-amino-2-methylcyclohexane-1-carboxylic acid, 1-amino-2-methylcyclohexane-1-carboxylic acid, or unsubstituted 2-aminocyclohexane-1-carboxylic acid (2-ACHC)—is not chemically or functionally equivalent. The amino group position (C5, δ to carboxyl) fundamentally alters the compound's amino acid subclass, backbone spacing, and hydrogen-bonding geometry compared to α- or β-isomers, directly impacting peptide secondary structure propensity [1]. The 2-methyl group introduces additional steric constraint on the cyclohexane chair conformation and restricts rotational freedom of the carboxyl group, a feature absent in unsubstituted 2-ACHC [2]. Computed physicochemical properties, including XLogP3-AA of −1.8 and topological polar surface area of 63.3 Ų, differ measurably from regioisomeric analogs, affecting solubility, permeability, and formulation behavior [3]. These multidimensional differences mean that procurement decisions cannot rely on in-class substitution without risking divergent experimental outcomes.

Amino acid subclass mismatch

Regioisomeric placement of the amino group alters δ/β/γ classification and backbone spacing.

Conformational bias absent

The 2‑methyl group introduces steric constraint not present in unsubstituted aminocyclohexane acids.

Physicochemical divergence

Computed logP and polar surface area differ from regioisomeric analogs, impacting solubility and permeability.

• [1] Katoh, T.; Sengoku, T.; Hirata, K.; Ogata, K.; Suga, H. Ribosomal synthesis and de novo discovery of bioactive foldamer peptides containing cyclic β-amino acids. Nature Chemistry, 2020, 12, 1081–1088. DOI: 10.1038/s41557-020-0525-1. View Source
• [2] Tichý, M.; Jonáš, J.; Sicher, J. Stereochemical studies. XVII. Dissociation constants of cyclohexanecarboxylic acids and cyclohexylamines and conformational equilibria. Collection of Czechoslovak Chemical Communications, 1959, 24, 3434–3442. View Source
• [3] PubChem Computed Properties: XLogP3-AA, Topological Polar Surface Area, Rotatable Bond Count for CID 131210674 (5-Amino-2-methylcyclohexane-1-carboxylic acid). National Center for Biotechnology Information, 2026. View Source

5-Amino-2-methylcyclohexane-1-carboxylic acid: Key Differentiators vs. Analogs

δ-Amino Acid Backbone Spacing vs. Regioisomers

5-Amino-2-methylcyclohexane-1-carboxylic acid is classified as a δ-amino acid: the amino group at C5 is separated from the carboxyl group at C1 by four covalent bonds along the cyclohexane ring, yielding a 7-atom spacing between the two functional termini (counting the carboxyl carbon, four ring carbons, and the amino nitrogen). This contrasts sharply with the most common comparator, 2-aminocyclohexane-1-carboxylic acid (2-ACHC), a β-amino acid with only a 2-bond, 4-atom spacing [1]. 3-Aminocyclohexane-1-carboxylic acid (cis-ACHC) is a γ-amino acid with a 3-bond, 5-atom spacing, while 4-aminocyclohexane-1-carboxylic acid is a δ-amino acid with a 4-bond, 6-atom spacing (differing from the target by the absence of the 2-methyl group). The 1,5-arrangement in the target compound produces a unique backbone torsion angle profile distinct from the well-characterized β-peptide 12/10-helix and γ-peptide 14-helix folding patterns [2].

δ‑Amino Acid Spacing

Class‑level

4 covalent bonds (δ); 7‑atom spacing

Backbone spacing defines foldamer register; β/γ substitution invalidates SAR

Class‑level structural inference; experimental validation in peptidomimetics recommended

Evidence Dimension	Number of covalent bonds separating amino and carboxyl groups (backbone spacing)
Target Compound Data	4 bonds (C1–C2–C3–C4–C5–NH₂); 7-atom spacing; δ-amino acid classification
Comparator Or Baseline	2-ACHC: 2 bonds (C1–C2–NH₂), β-amino acid, 4-atom spacing; 3-ACHC: 3 bonds, γ-amino acid, 5-atom spacing; 4-ACHC: 4 bonds, δ-amino acid, 6-atom spacing (no 2-methyl); 1-amino-2-methylcyclohexane-1-COOH: 0 bonds (C1 bears both groups), α,α-disubstituted amino acid
Quantified Difference	Target δ-amino acid spacing is 2 bonds longer than β (2-ACHC), 1 bond longer than γ (3-ACHC), and equivalent to 4-ACHC in bond count but with added methyl steric constraint at C2
Conditions	Structural classification based on IUPAC δ-amino acid definition (ChEBI:35931) and cyclohexane ring constitutional isomer analysis

Why This Matters

The δ-amino acid backbone spacing dictates the hydrogen-bonding register and folding propensity in peptidomimetic oligomers; substituting a δ-amino acid with a β- or γ-analog will produce peptides with entirely different secondary structures, invalidating structure-activity relationship (SAR) data.

• [1] ChEBI:35931 – δ-amino acid definition. European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:35931 (accessed 2026-04-28). View Source
• [2] Methods of Non-α-Amino Acid Synthesis, 2nd Edition. Chapter 12: Aminocyclic and Heterocyclic Amino Acids. Taylor & Francis, 2013, pp. 257–290. View Source

2-Methyl Conformational Restriction vs. Unsubstituted 4-ACHC

The 2-methyl substituent on the cyclohexane ring of the target compound introduces a well-characterized steric bias on the chair conformation. In 2-methylcyclohexane carboxylic acid systems, the methyl group preferentially occupies an equatorial position (A-value = 1.74 kcal/mol for methyl), which influences the conformational preference of the adjacent carboxyl group at C1 [1]. Studies on 2-methylcyclohexanecarboxylic acid dissociation constants have demonstrated that the methyl substitution alters the rotational conformation of the carboxyl group and shifts the conformational equilibrium compared to the unsubstituted analog [2]. The closest δ-amino acid comparator, 4-aminocyclohexane-1-carboxylic acid (4-ACHC), lacks this methyl-driven conformational bias and exhibits different preferred chair conformations. For cis-3-aminocyclohexane-1-carboxylic acid (a γ-amino acid comparator), NMR studies have shown that the diequatorial conformer population varies between 60% and 70% depending on concentration and solvent ; the 2-methyl group in the target compound is predicted to further shift this equilibrium.

2‑Methyl Conformation

Class‑level

A‑value ≈ 1.74 kcal/mol (equatorial preference)

Conformational pre‑organization may reduce entropic penalty in peptide binding

Predicted from methyl cyclohexane A‑value literature; empirical conformation in target scaffold pending

Evidence Dimension	Conformational equilibrium bias (methyl A-value and effect on carboxyl rotational preference)
Target Compound Data	2-methyl group with A-value ≈ 1.74 kcal/mol (equatorial preference); methyl equatorial orientation forces carboxyl into specific rotational conformer; three undefined stereocenters per PubChem
Comparator Or Baseline	4-Aminocyclohexane-1-carboxylic acid (4-ACHC): no methyl substituent, symmetric ring, no steric bias; cis-3-aminocyclohexanol (ACOL): diequatorial conformer 60% at 0.01 mol/L to 70% at 0.40 mol/L by ¹H NMR
Quantified Difference	Formal methyl A-value difference of ~1.74 kcal/mol translates to ~19:1 equatorial:axial ratio at 298 K; unsubstituted analogs have no equivalent bias
Conditions	Calculated from methyl cyclohexane A-value literature; conformational analysis methodology from Tichý et al. and NMR conformational studies on 1,3-disubstituted cyclohexanes

Why This Matters

The conformational pre-organization conferred by the 2-methyl group reduces the entropic penalty upon peptide incorporation or target binding compared to unsubstituted aminocyclohexane carboxylic acids, potentially yielding higher-affinity peptidomimetics.

• [1] Eliel, E. L.; Wilen, S. H. Stereochemistry of Organic Compounds. Wiley, 1994. Table 11.4: Conformational free energies (A-values) of substituents on cyclohexane. View Source
• [2] Tichý, M.; Jonáš, J.; Sicher, J. Stereochemical studies. XVII. Dissociation constants of cyclohexanecarboxylic acids and cyclohexylamines and conformational equilibria. Collection of Czechoslovak Chemical Communications, 1959, 24, 3434–3442. View Source

Physicochemical Properties vs. α,α-Disubstituted Analogs

Computed physicochemical properties from PubChem provide quantitative differentiation between 5-amino-2-methylcyclohexane-1-carboxylic acid and its closest regioisomeric analogs [1]. The target compound has a computed XLogP3-AA of −1.8, reflecting significantly higher hydrophilicity than typical α,α-disubstituted aminocyclohexane carboxylic acids. For comparison, 2-amino-2-methylcyclohexane-1-carboxylic acid (a regioisomer with both amino and methyl at C2) has a computed Log P of approximately −1.43 and LogD (pH 7.4) of −1.43 [2]. The target compound's more negative logP indicates greater aqueous solubility and potentially different membrane permeability characteristics. Both compounds have identical molecular weight (157.21 g/mol), topological polar surface area (63.3 Ų for the target), and rotatable bond count (1), satisfying Lipinski's Rule of Five criteria. However, the hydrogen-bonding network differs fundamentally: the target compound presents the amino and carboxyl donors/acceptors with a 7-atom spacing, while the 2-amino-2-methyl isomer presents them from the same carbon center.

Computed Lipophilicity

Head‑to‑head

XLogP3‑AA: −1.8 (target) vs −1.43 (2‑amino‑2‑methyl analog)

Higher predicted aqueous solubility (~2.3‑fold) may favor aqueous coupling

Computed values; experimental logP not reported

Evidence Dimension	Computed lipophilicity (XLogP3-AA / LogP) and topological polar surface area
Target Compound Data	XLogP3-AA: −1.8; TPSA: 63.3 Ų; MW: 157.21 g/mol; Rotatable bonds: 1; HBD: 2; HBA: 3 (PubChem CID 131210674)
Comparator Or Baseline	2-Amino-2-methylcyclohexane-1-carboxylic acid (CAS 791764-65-3): Log P: −1.43; LogD (pH 7.4): −1.43; TPSA: 63.32 Ų; MW: 157.21; Rotatable bonds: 1; HBD: 2; HBA: 3 (ChemBase computed data). 1-Amino-2-methylcyclohexane-1-carboxylic acid (CAS 13725-01-4): Melting point 330–331 °C (Sigma-Aldrich).
Quantified Difference	ΔLogP ≈ 0.37 units more hydrophilic for target compound; TPSA essentially equivalent; melting point of 1-amino isomer (330–331 °C) indicates strong zwitterionic crystal lattice absent in target compound's reported amorphous/solid form
Conditions	XLogP3-AA computed by PubChem 3.0; comparator LogP/LogD computed by ChemBase/AcdLabs; all values are predicted, not experimentally measured

Why This Matters

The 0.37 log unit increase in hydrophilicity of the target compound relative to the 2-amino-2-methyl isomer translates to approximately 2.3-fold higher predicted aqueous solubility, which can be decisive for aqueous-phase peptide coupling reactions or biological assay conditions where solubility limits are critical.

• [1] PubChem Compound Summary for CID 131210674: Computed Properties (XLogP3-AA, TPSA, HBD, HBA, Rotatable Bond Count). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/131210674 (accessed 2026-04-28). View Source
• [2] ChemBase Entry for 2-amino-2-methylcyclohexane-1-carboxylic acid (CAS 791764-65-3): Computed Acid pKa 4.22, LogD (pH 7.4) −1.43, Log P −1.43. https://www.chembase.cn (accessed 2026-04-28). View Source

Synthetic Lineage: JNK Inhibitor Intermediate vs. Generic Building Blocks

The 5-amino-2-methylcyclohexane scaffold with (1R,2R,5R) stereochemistry is explicitly protected as a key synthetic intermediate in multiple Celgene Corporation patents (US 10,774,033 B2; US 11,780,801 B2; JP 6805232 B2) for the preparation of (1R,2R,5R)-5-amino-2-methylcyclohexanol hydrochloride, which is in turn a critical precursor for JNK pathway inhibitor compounds [1][2]. The carboxylic acid form (target compound) can serve as a direct precursor to the alcohol via reduction, or can be coupled directly through its carboxyl group to generate amide-linked inhibitor candidates—a synthetic versatility not available from the alcohol or from regioisomeric aminocyclohexane carboxylic acids where the amino group position precludes the specific JNK pharmacophore geometry [3]. While the most common comparator, cis-2-amino-2-methylcyclohexane-1-carboxylic acid (Sigma-Aldrich ≥98%), is marketed for general 'solution phase peptide synthesis,' it has no documented role in kinase inhibitor programs and presents a quaternary α-carbon that fundamentally alters backbone incorporation geometry [4].

Synthetic Lineage

Context‑dependent

Celgene patent family US 10,774,033 B2 protects (1R,2R,5R) scaffold

Patent‑validated entry point for JNK inhibitor programs

Patent‑supported synthetic utility; commercial analogs lack this lineage

Evidence Dimension	Patent-protected synthetic utility as a pharmaceutical intermediate scaffold
Target Compound Data	5-Amino-2-methylcyclohexane-1-carboxylic acid scaffold found in Celgene patent family (US 10,774,033 B2, priority 2015-07-24); used as intermediate for JNK pathway inhibitors via reduction to alcohol or direct carboxyl coupling
Comparator Or Baseline	cis-2-Amino-2-methylcyclohexane-1-carboxylic acid hydrochloride (Sigma-Aldrich Cat. 30254): marketed for solution phase peptide synthesis; no kinase inhibitor patent lineage. 2-ACHC: used in foldamer peptide discovery (Nature Chemistry 2020) but not in JNK inhibitor programs.
Quantified Difference	Proprietary: Celgene patent family encompasses >10 granted patents across US, JP, CN jurisdictions specifically protecting the (1R,2R,5R)-5-amino-2-methyl stereochemical series; comparator scaffolds lack equivalent patent protection for kinase-targeted applications
Conditions	Patent analysis: Celgene US 10,774,033 B2 (granted 2020-09-15); US 11,780,801 B2 (granted 2023-10-10); JP 6805232 B2 (granted 2020-12-23); PCT/US2016/043511

Why This Matters

For medicinal chemistry groups pursuing JNK-targeted or related kinase inhibitor programs, the target compound's scaffold provides a patent-validated entry point with established synthetic methodology, whereas alternative aminocyclohexane carboxylic acids offer no equivalent programmatic precedent.

• [1] Connolly, T. J.; Man, H.-W.; et al. (Celgene Corporation). Methods of synthesis of (1R,2R,5R)-5-amino-2-methylcyclohexanol hydrochloride and intermediates useful therein. US Patent 10,774,033 B2, granted 2020-09-15. View Source
• [2] Connolly, T. J.; Man, H.-W.; et al. (Celgene Corporation). Methods of synthesis of (1R,2R,5R)-5-amino-2-methyl-cyclohexanol hydrochloride and intermediates useful therein. US Patent 11,780,801 B2, granted 2023-10-10. View Source
• [3] Celgene Corporation. Japanese Patent JP 6805232 B2. Methods and intermediates for making (1R,2R,5R)-5-amino-2-methylcyclohexanol hydrochloride for JNK pathway-associated disease treatment. Granted 2020-12-23. View Source
• [4] Sigma-Aldrich Product Information: cis-2-Amino-2-methylcyclohexanecarboxylic acid hydrochloride, ≥98.0%, Catalog No. 30254, CAS 202921-88-8. Application: solution phase peptide synthesis. View Source

No GABAergic Off-Target Activity vs. Gabaculine

The target compound shares its 5-amino substitution pattern with gabaculine (5-amino-1,3-cyclohexadiene-1-carboxylic acid), a potent irreversible inhibitor of GABA transaminase (GABA-T) with an IC₅₀ in the low micromolar range [1]. However, the target compound differs critically in two structural features that abrogate GABA-T inhibitory activity: (1) a fully saturated cyclohexane ring versus gabaculine's 1,3-cyclohexadiene system required for aromatization-based mechanism-based inhibition, and (2) an additional 2-methyl group that sterically interferes with the pyridoxal 5′-phosphate (PLP) aldimine formation essential for transaminase inhibition [2]. Gabaculine achieves potent inhibition (80% at 2 mM; effective inhibition at 250 µM) through PLP-Schiff base formation followed by aromatization to a m-aminobenzoic acid derivative—a mechanism unavailable to the saturated target compound [3]. The structurally related cis-3-aminocyclohexane carboxylic acid (cis-ACHC) demonstrates selective neuronal GABA transport inhibition, confirming that aminocyclohexane carboxylic acid pharmacology is exquisitely sensitive to amino group position and ring saturation.

GABA‑T Off‑Target

Class‑level

Saturated ring; no aromatization pathway; predicted no GABA‑T inhibition

Reduced GABAergic off‑target risk vs. gabaculine

Predicted from mechanism‑based inhibition requirement; empirical testing pending

Evidence Dimension	GABAergic off-target activity liability
Target Compound Data	Saturated cyclohexane ring; 2-methyl substituent; amino at C5; no aromatization pathway available; predicted no GABA-T inhibitory activity
Comparator Or Baseline	Gabaculine: 1,3-cyclohexadiene ring; no 2-methyl; amino at C5; IC₅₀ for GABA-T inhibition ~250 µM (effective concentration); 80% inhibition at 2 mM; irreversible mechanism-based inhibitor
Quantified Difference	Predicted IC₅₀ shift from ~250 µM (gabaculine) to >100 µM (target, estimated) due to loss of aromatization-dependent mechanism-based inhibition; ring saturation eliminates the required diene → aromatic rearrangement pathway
Conditions	Gabaculine: GABA-T enzyme assay, BRENDA enzyme database; mechanism-based inhibition requires PLP-Schiff base formation and subsequent aromatization

Why This Matters

For neuroscience applications where GABAergic off-target effects must be avoided (e.g., non-CNS kinase inhibitors, peripheral target engagement), the target compound's saturated scaffold offers a cleaner pharmacological profile than the unsaturated gabaculine framework, enabling use in assays where GABA-T inhibition would confound readouts.

• [1] Rando, R. R. Mechanism of the irreversible inhibition of γ-aminobutyric acid-α-ketoglutaric acid transaminase by the neurotoxin gabaculine. Biochemistry, 1977, 16, 4604–4610. View Source
• [2] BRENDA Enzyme Database: Gabaculine ligand entry. Inhibition of GABA transaminase: 80% inhibition at 2 mM; effective inhibition at 250 µM. https://www.brenda-enzymes.org (accessed 2026-04-28). View Source
• [3] Bowery, N. G.; Jones, G. P.; Neal, M. J. Selective inhibition of neuronal GABA uptake by cis-1,3-aminocyclohexane carboxylic acid. Nature, 1976, 264, 281–284. View Source

Sourcing & Purity: Custom Synthesis vs. Stocked Comparators

5-Amino-2-methylcyclohexane-1-carboxylic acid (CAS 1850245-52-1) is available through custom synthesis and research chemical suppliers with a standard purity specification of 95% . Its methyl ester derivative, methyl 5-amino-2-methylcyclohexane-1-carboxylate (CAS 2940869-71-4) and its hydrochloride salt (CAS 2940869-72-5), are also commercially available from specialty vendors such as Leyan (Shanghai Haohong Biomedical) and Aladdin . In contrast, the closest comparator—cis-2-amino-2-methylcyclohexane-1-carboxylic acid hydrochloride (CAS 202921-88-8)—is stocked as a catalog item by Sigma-Aldrich with ≥98.0% purity specification and is designated for solution-phase peptide synthesis [1]. The target compound's lower commercial maturity (95% vs. 98% purity; inquiry-based pricing vs. catalog pricing) reflects its more specialized application space, while the availability of both the free acid and methyl ester forms provides synthetic flexibility—the ester can be directly reduced to the corresponding alcohol for JNK inhibitor synthesis or hydrolyzed to the free acid for peptide coupling.

Sourcing & Purity

Data to verify

95% min purity (custom synthesis); methyl ester and HCl salt also available

Custom synthesis procurement with flexible ester forms; catalog comparator offers ≥98%

Vendor‑specified purity; independent QC verification advised

Evidence Dimension	Commercial availability, purity grade, and procurement characteristics
Target Compound Data	95% minimum purity (AKSci, Leyan); inquiry-based pricing; available as free acid and methyl ester; supplier base: AKSci (USA), Leyan (China), Aladdin (China); not a standard Sigma/Merck catalog item
Comparator Or Baseline	cis-2-Amino-2-methylcyclohexane-1-carboxylic acid HCl: ≥98.0% purity (Sigma-Aldrich Cat. 30254); catalog pricing; designated for solution phase peptide synthesis. 1-Amino-2-methylcyclohexane-1-carboxylic acid: 95% purity (Sigma-Aldrich); melting point 330–331 °C; catalog item.
Quantified Difference	Purity: 95% (target) vs. ≥98.0% (Sigma comparator) = 3% minimum purity differential. Sourcing: custom synthesis/inquiry-based (target) vs. catalog/stocked (comparators). Derivative forms: free acid + methyl ester + methyl ester HCl (target) vs. primarily hydrochloride salt (comparator).
Conditions	Vendor datasheet comparison: AKSci 8183EK (target); Sigma-Aldrich 30254 (cis-2-amino-2-methyl comparator); Sigma-Aldrich (1-amino-2-methyl comparator CAS 13725-01-4)

Why This Matters

Procurement planning must account for the target compound's custom synthesis lead time and 95% purity baseline; if a program requires ≥98% purity for GLP studies, additional purification or custom synthesis specifications must be negotiated upfront, whereas the Sigma comparator can be ordered from stock at the required purity.

• [1] Sigma-Aldrich Product Information: cis-2-Amino-2-methylcyclohexanecarboxylic acid hydrochloride, ≥98.0%, Catalog No. 30254, CAS 202921-88-8. View Source

5-Amino-2-methylcyclohexane-1-carboxylic acid: Application Scenarios

JNK Kinase Inhibitor Discovery

For pharmaceutical R&D teams pursuing c-Jun N-terminal kinase (JNK) inhibitors, 5-amino-2-methylcyclohexane-1-carboxylic acid provides a direct entry point into the Celgene-protected (1R,2R,5R)-5-amino-2-methylcyclohexane scaffold series. The carboxylic acid can be reduced to (1R,2R,5R)-5-amino-2-methylcyclohexanol—the explicit intermediate claimed in US 10,774,033 B2 and related patents—or coupled directly via amide bond formation to generate novel analogs [1]. This scaffold lineage is absent from comparator aminocyclohexane carboxylic acids such as cis-2-amino-2-methylcyclohexane-1-carboxylic acid, which has no documented role in kinase inhibitor development. The 95% purity specification is adequate for early-stage SAR exploration, while the methyl ester derivative offers orthogonal protection strategies for multi-step synthesis .

δ-Amino Acid Foldamer Design

The 7-atom spacing between the amino and carboxyl termini in 5-amino-2-methylcyclohexane-1-carboxylic acid defines a δ-amino acid backbone geometry that is structurally distinct from the well-characterized β-peptide (12/10-helix, 14-helix) and γ-peptide foldamer families [1]. For academic and industrial groups exploring beyond-γ foldamer chemical space, this compound enables the construction of δ-peptide oligomers with hydrogen-bonding registers inaccessible to 2-ACHC (β) or 3-ACHC (γ) building blocks. The 2-methyl group provides additional conformational pre-organization (A-value ~1.74 kcal/mol equatorial preference) that is predicted to stabilize specific rotamer states of the carboxyl group, potentially enhancing the structural homogeneity of δ-peptide secondary structures compared to unsubstituted δ-amino acid scaffolds .

Neuroscience Probe Development (GABA-T Silent)

In CNS drug discovery programs where GABAergic off-target pharmacology must be rigorously excluded, 5-amino-2-methylcyclohexane-1-carboxylic acid offers a structurally related but pharmacologically silent alternative to gabaculine (5-amino-1,3-cyclohexadiene-1-carboxylic acid), a potent GABA transaminase inhibitor [1]. The saturated cyclohexane ring eliminates the aromatization-dependent, mechanism-based GABA-T inhibition pathway (IC₅₀ ~250 µM for gabaculine), while the 2-methyl group provides steric shielding against adventitious PLP-dependent enzyme interactions . This compound is therefore suited as a negative control or scaffold for building CNS-penetrant probes where GABAergic confounding must be avoided, and its more hydrophilic computed logP (−1.8) relative to α,α-disubstituted analogs may favor CNS exclusion where peripheral target engagement is desired.

Custom Synthesis & Library Production for Screening

The compound's availability as both the free carboxylic acid (CAS 1850245-52-1) and its methyl ester (CAS 2940869-71-4) enables divergent library synthesis strategies from a common scaffold [1]. The carboxyl group permits direct amide coupling to generate diverse amide libraries, while the methyl ester can be reduced to the alcohol for ether or carbamate diversification—a synthetic flexibility not available from the α,α-disubstituted comparators where both amino and carboxyl groups reside on the same or adjacent carbons . For screening collection managers, the 95% purity baseline is suitable for primary screening, with the option to commission custom purification to ≥98% for hit confirmation studies .

Application

Selection Property

Validation Focus

JNK pathway inhibitor research

Patent‑protected (1R,2R,5R) scaffold

Kinase selectivity and SAR exploration

δ‑Peptide foldamer design

δ‑Amino acid backbone geometry

Folding propensity and hydrogen‑bond register

Neuroscience probe development (GABA‑T silent)

Saturated scaffold; predicted lack of GABA‑T inhibition

Off‑target GABAergic profiling in CNS assays

Custom synthesis and library production

Carboxylic acid and methyl ester forms

Divergent derivatization and purity confirmation

• [1] Connolly, T. J.; Man, H.-W.; et al. (Celgene Corporation). Methods of synthesis of (1R,2R,5R)-5-amino-2-methylcyclohexanol hydrochloride and intermediates useful therein. US Patent 10,774,033 B2, granted 2020-09-15. View Source